(4-(2-Methyl-6-(piperidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone

• IUPAC Name: [4-(2-methyl-6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-pyrimidin-2-ylmethanone
• InChI: InChI=1S/C19H25N7O/c1-15-22-16(24-8-3-2-4-9-24)14-17(23-15)25-10-12-26(13-11-25)19(27)18-20-6-5-7-21-18/h5-7,14H,2-4,8-13H2,1H3
• InChI Key: OSIWIJFXEIAEGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=NC=CC=N3)N4CCCCC4
• Molecular Formula: C19H25N7O
• Molecular Weight: 367.4 g/mol
• CAS No.: 1251545-57-9

Description

This compound features a pyrimidine core substituted with a 2-methyl-6-(piperidin-1-yl) group at position 4, linked via a piperazine ring to a pyrimidin-2-yl methanone moiety. The compound's design suggests applications in targeting enzymes or receptors where pyrimidine and piperazine pharmacophores are critical, such as kinase inhibitors or GPCR modulators .

Biological Activity

The compound (4-(2-Methyl-6-(piperidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone, often referred to as a piperazine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic applications, supported by case studies and research findings.

The molecular structure of the compound can be summarized as follows:

Property	Details
Molecular Formula	C23H30N6O
Molecular Weight	406.5 g/mol
IUPAC Name	2-methyl-6-[4-[4-(4-pyridin-2-ylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyrazine
Canonical SMILES	CC1=CN=CC(=N1)N2CCC(CC2)OCC#CCN3CCN(CC3)C4=CC=CC=N4

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of Piperazine Intermediate : Reacting pyridine with piperazine.
• Alkyne Addition : Introduction of but-2-ynyl groups.
• Cyclization : Formation of the pyrazine ring through cyclization reactions.

These synthetic routes allow for the generation of various derivatives, which can be tested for biological activity.

The biological activity of (4-(2-Methyl-6-(piperidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in cellular signaling pathways. For instance, it has been shown to inhibit Na+/K(+)-ATPase activity, which is crucial in regulating cellular ion balance and is implicated in cancer cell proliferation .

Anticancer Activity

Research indicates that compounds similar to this piperazine derivative exhibit significant cytostatic effects against various cancer cell lines. In vitro studies demonstrated that certain derivatives displayed up to ten times greater growth inhibitory activity compared to established treatments like perillyl alcohol . These findings suggest that the compound may serve as a potential lead for developing new anticancer agents.

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. Preliminary studies suggest it may inhibit microbial growth by targeting specific enzymatic pathways essential for bacterial survival. This aspect opens avenues for further investigations into its use as an antibiotic or antifungal agent.

Case Studies

Several studies have investigated the biological effects of similar piperazine derivatives:

• Study on Thiazole Derivatives : A study assessed various thiazole compounds with similar structural features and found them effective against Na+/K(+)-ATPase in glioma cells, indicating potential applications in neuro-oncology .
• Adenosine Receptor Antagonists : Research focused on piperazine-containing compounds as antagonists for adenosine receptors demonstrated promising results in treating neurodegenerative disorders by modulating receptor activity .

Comparison with Similar Compounds

Structural Analogues

Pyrimidinyl Methanones with Piperazine Substituents

• Example: {6-[4-chloro-2-(trifluoromethyl)phenyl]-2-methylpyrimidin-4-yl}[4-(substituted sulfonyl)piperazin-1-yl]methanone () Structural Differences: The sulfonyl group in this compound replaces the pyrimidin-2-yl methanone in the target molecule.

Piperidine-Pyrimidine Derivatives

• Example: 4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine () Structural Differences: Lacks the piperazine-methanone extension, resulting in a smaller molecular weight (MW ~235 vs. ~395 for the target compound).

Piperazine-Containing Heterocycles

• Example: 6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-2-(2-methyl-benzoimidazol-1-yl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine () Structural Differences: Incorporates a thienopyrimidine core and a methanesulfonyl-piperazine group instead of the pyrimidine-piperazine-methanone system. Functional Impact: The thienopyrimidine core may enhance π-π stacking interactions, while the sulfonyl group could alter solubility and kinase-binding affinity .